[2-(Propan-2-YL)pyrazolo[1,5-A]pyrimidin-3-YL]methanol

• Molecular Formula: C10H13N3O
• Molecular Weight: 191.23 g/mol
• IUPAC Name: (2-propan-2-ylpyrazolo[1,5-a]pyrimidin-3-yl)methanol
• InChI: InChI=1S/C10H13N3O/c1-7(2)9-8(6-14)10-11-4-3-5-13(10)12-9/h3-5,7,14H,6H2,1-2H3
• InChI Key: OIDDTVUBHOAYDB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN2C=CC=NC2=C1CO

Description

[2-(Propan-2-YL)pyrazolo[1,5-A]pyrimidin-3-YL]methanol is a chemical compound based on the pyrazolo[1,5-a]pyrimidine scaffold, a notable class of fused bicyclic heterocycles that has attracted significant attention in medicinal chemistry for its versatile biological activities . This core structure is highly amenable to chemical modification, and substitutions at positions such as the 3-yl group are known to fine-tune the compound's electronic properties, lipophilicity, and interaction with biological targets . The propan-2-yl (isopropyl) group at the 2-position and the methanol functional group at the 3-position make this molecule a valuable intermediate for further synthetic exploration and structure-activity relationship (SAR) studies. The pyrazolo[1,5-a]pyrimidine scaffold is recognized for its potent protein kinase inhibitor (PKI) activity, playing a critical role in targeted cancer therapy . These compounds can act as ATP-competitive inhibitors, disrupting the aberrant signaling pathways that drive oncogenesis . Kinases effectively targeted by analogs of this scaffold include CK2, EGFR, B-Raf, and MEK, which are implicated in cancers such as non-small cell lung cancer (NSCLC) and melanoma . Beyond oncology, the scaffold has been utilized in developing potent and selective inhibitors for other targets, such as Phosphoinositide 3-kinase δ (PI3Kδ), for the treatment of inflammatory and autoimmune diseases like asthma and COPD . This product is offered For Research Use Only. It is not intended for diagnostic or therapeutic applications. Researchers can leverage this compound as a key building block in the design and synthesis of novel small-molecule inhibitors for various biomedical research applications.

Preparation Methods

Preparation Methods of [2-(Propan-2-yl)pyrazolo[1,5-a]pyrimidin-3-yl]methanol

General Synthetic Strategy

The synthesis of compounds in the pyrazolo[1,5-a]pyrimidine family, including [2-(Propan-2-yl)pyrazolo[1,5-a]pyrimidin-3-yl]methanol, generally follows a multi-step approach starting from aminopyrazole derivatives. Key steps often involve:

• Formation of the bicyclic pyrazolo[1,5-a]pyrimidine core by condensation reactions.
• Functional group modifications such as chlorination and substitution to introduce desired substituents.
• Reduction or oxidation steps to convert esters to alcohols or aldehydes.
• Coupling reactions (e.g., Buchwald–Hartwig or Suzuki coupling) to attach various substituents.

These methods are supported by high-yielding and selective reactions, enabling the preparation of diverse derivatives for biological evaluation.

Specific Synthetic Routes

Reduction of Ester to Alcohol

A common initial step involves the reduction of ester groups to the corresponding alcohols using sodium borohydride in the presence of calcium chloride. For example, the reduction of 5-chloro-7-(morpholin-4-yl)pyrazolo[1,5-a]pyrimidine-2-carboxylate to the corresponding alcohol was achieved with an almost quantitative yield of 99%.

Step	Reagents	Conditions	Yield	Product Description
1	Sodium borohydride, CaCl2	Room temperature	99%	Reduction of ester to [2-(Propan-2-yl)pyrazolo[1,5-a]pyrimidin-3-yl]methanol

Oxidation to Aldehyde

The alcohol intermediate can be oxidized to the corresponding aldehyde using Dess–Martin periodinane, with moderate yields (~46%). This step is crucial for further functionalization via reductive amination or coupling reactions.

Step	Reagents	Conditions	Yield	Product Description
2	Dess–Martin periodinane	Room temperature	46%	Oxidation of alcohol to aldehyde

Reductive Amination

The aldehyde intermediate undergoes reductive amination with appropriate amines in the presence of sodium triacetoxyborohydride to introduce amine substituents, yielding derivatives with good yields (63–84%).

Step	Reagents	Conditions	Yield	Product Description
3	Amine, sodium triacetoxyborohydride	Room temperature	63–84%	Formation of amine-substituted derivatives

Chlorination and Nucleophilic Substitution

Chlorination of hydroxyl groups on the pyrazolo[1,5-a]pyrimidine core using phosphorus oxychloride produces dichlorinated intermediates. Selective substitution of the chlorine atom at position 7 with morpholine under mild conditions (room temperature, potassium carbonate) achieves high yields (up to 94%).

Step	Reagents	Conditions	Yield	Product Description
4	Phosphorus oxychloride	Reflux or room temp	38–61%	Chlorination to form dichloro derivatives
5	Morpholine, K2CO3	Room temperature	92–94%	Selective substitution at C(7) position with morpholine

Coupling Reactions

Two major coupling strategies are employed to diversify the pyrazolo[1,5-a]pyrimidine derivatives:

• Buchwald–Hartwig Amination : Used to introduce various amine substituents with average yields around 61%. This reaction is often followed by amidation and cyclization steps to form benzimidazole derivatives with overall yields of 74–77%.

• Suzuki Coupling : Palladium-catalyzed cross-coupling with boronic acids or esters allows the introduction of aryl or heteroaryl groups, yielding products in the range of 55–83% depending on the substrate.

Coupling Type	Catalyst/Conditions	Yield Range	Product Type
Buchwald–Hartwig	Pd catalyst, amine, base	54–77%	Aminopyrazole and benzimidazole derivatives
Suzuki	Pd catalyst, boronic acid/ester	55–83%	Aryl or heteroaryl-substituted derivatives

Deprotection and Final Steps

For compounds bearing protecting groups such as benzyloxy, hydrogenation over palladium on activated charcoal is used to remove the protecting group efficiently (yield ~66%), yielding the free alcohol form of the target compound.

Example Synthetic Scheme Summary

Step	Intermediate/Product	Reaction Type	Yield (%)	Notes
1	Starting ester to alcohol	Sodium borohydride reduction	99	High yield, mild conditions
2	Alcohol to aldehyde	Dess–Martin oxidation	46	Moderate yield, sensitive reagent
3	Aldehyde to amine derivative	Reductive amination	63–84	Good yields, selective amine introduction
4	Hydroxyl groups to dichloride	Phosphorus oxychloride chlorination	38–61	Moderate yield, key for further substitution
5	Chloride substitution with morpholine	Nucleophilic substitution	92–94	High selectivity and yield
6	Coupling reactions (Buchwald–Hartwig or Suzuki)	Cross-coupling	54–83	Diversification of substituents
7	Deprotection (e.g., benzyloxy removal)	Catalytic hydrogenation	66	Final step to yield free alcohol derivative

Analytical and Research Results

• The reduction of esters to alcohols using sodium borohydride in the presence of calcium chloride is highly efficient, often achieving near-quantitative yields (99%).
• Oxidation with Dess–Martin periodinane is effective but yields are moderate (~46%), which may require optimization for scale-up.
• Reductive amination reactions using sodium triacetoxyborohydride proceed with good yields (63–84%), allowing the introduction of diverse amine functionalities.
• Chlorination with phosphorus oxychloride and subsequent selective substitution with morpholine are key steps providing high yields and regioselectivity (up to 94%).
• Coupling reactions, both Buchwald–Hartwig and Suzuki types, enable the synthesis of a wide variety of derivatives with yields ranging from 54% to 83%, facilitating structure-activity relationship (SAR) studies.
• Final deprotection steps using catalytic hydrogenation efficiently yield the target alcohol compounds for biological evaluation.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methanol group, leading to the formation of the corresponding aldehyde or carboxylic acid derivatives.

Reduction: Reduction reactions can target the pyrazole or pyrimidine rings, potentially leading to the formation of dihydro or tetrahydro derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, especially at the positions adjacent to the nitrogen atoms in the pyrazole and pyrimidine rings.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon or sodium borohydride.

Substitution: Nucleophiles like amines or thiols in the presence of a base such as sodium hydride.

Major Products Formed

Oxidation: Formation of aldehyde or carboxylic acid derivatives.

Reduction: Formation of dihydro or tetrahydro derivatives.

Substitution: Formation of substituted pyrazolopyrimidine derivatives.

Scientific Research Applications

Chemistry: The compound is used as a building block in the synthesis of more complex heterocyclic compounds. Its unique structure makes it a valuable intermediate in organic synthesis.

Biology: In biological research, [2-(Propan-2-YL)pyrazolo[1,5-A]pyrimidin-3-YL]methanol is studied for its potential as a bioactive molecule. It may exhibit properties such as enzyme inhibition or receptor modulation.

Medicine: The compound is investigated for its potential therapeutic applications, including its role as an anti-inflammatory or anticancer agent. Its ability to interact with specific molecular targets makes it a candidate for drug development.

Industry: In the industrial sector, the compound is used in the development of new materials, such as polymers or coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of [2-(Propan-2-YL)pyrazolo[1,5-A]pyrimidin-3-YL]methanol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to the active site of an enzyme, inhibiting its activity, or it may interact with a receptor, modulating its signaling pathways. The exact mechanism depends on the specific biological context and the molecular targets involved.

Comparison with Similar Compounds

Comparison with Similar Compounds

Pyrazolo[1,5-a]pyrimidine derivatives exhibit diverse biological activities depending on substituent patterns and core modifications. Below is a detailed comparison of [2-(Propan-2-yl)pyrazolo[1,5-a]pyrimidin-3-yl]methanol with structurally related compounds:

Substituent Position and Functional Group Variations

(5-Phenyl-7-(pyridin-3-ylmethylamino)pyrazolo[1,5-a]pyrimidin-3-yl)methanol () Core: Pyrazolo[1,5-a]pyrimidine. Substituents: Methanol at position 3, phenyl at position 5, and pyridin-3-ylmethylamino at position 6. The target compound lacks these groups, suggesting simpler pharmacokinetics but reduced specificity .

[2-(Difluoromethyl-benzimidazolyl)-7-morpholinylpyrazolo[1,5-a]pyrimidin-2-yl]pyrrolidinylmethanol (, Compound 19) Core: Pyrazolo[1,5-a]pyrimidine. Substituents: Difluoromethyl-benzimidazolyl at position 2, morpholinyl at position 7, and pyrrolidinylmethanol at position 1. Key Differences: The bulky difluoromethyl-benzimidazolyl group may enhance hydrophobic interactions in kinase binding pockets. The target compound’s isopropyl group offers less steric hindrance, possibly favoring different binding modes .

3-[2-(4-Dimethylaminophenyl)pyrazolo[1,5-a]pyrimidin-6-yl]propan-1-ol () Core: Pyrazolo[1,5-a]pyrimidine. Substituents: 4-Dimethylaminophenyl at position 2, propanol at position 6. Key Differences: Substituents at position 6 (vs. position 3 in the target compound) alter the molecule’s spatial orientation.

Core Heterocycle Modifications

Pyrazolo[1,5-a]pyridin-2-ylmethanol () Core: Pyrazolo[1,5-a]pyridine (pyridine instead of pyrimidine). Substituents: Methanol at position 2. Key Differences: The pyridine core lacks one nitrogen atom compared to pyrimidine, reducing polarity and altering π-π stacking interactions. This may decrease binding affinity to pyrimidine-specific targets .

3-(3-Thiophen-2-ylpyrazolo[1,5-a]pyrimidin-6-yl)propan-1-ol () Core: Pyrazolo[1,5-a]pyrimidine. Substituents: Thiophen-2-yl at position 3, propanol at position 6. Key Differences: The thiophene group introduces sulfur-mediated hydrophobic interactions, while the propanol at position 6 (vs.

Comparative Data Table

Compound Name	Core Structure	Substituents (Positions)	Key Properties/Biological Activity	Reference
[Target Compound]	Pyrazolo[1,5-a]pyrimidine	2-isopropyl, 3-methanol	Moderate polarity, potential kinase binding	-
(5-Phenyl-7-(pyridin-3-ylmethylamino)-...)	Pyrazolo[1,5-a]pyrimidine	3-methanol, 5-phenyl, 7-aminopyridinyl	CDK2/KAT2A inhibition
Compound 19 ()	Pyrazolo[1,5-a]pyrimidine	2-difluoromethyl-benzimidazolyl, 7-morpholinyl	Kinase inhibitor candidate
3-[2-(4-Dimethylaminophenyl)-...]propan-1-ol	Pyrazolo[1,5-a]pyrimidine	2-dimethylaminophenyl, 6-propanol	Enhanced solubility, receptor affinity
Pyrazolo[1,5-a]pyridin-2-ylmethanol	Pyrazolo[1,5-a]pyridine	2-methanol	Lower polarity, reduced target specificity

Research Findings and Implications

• Synthetic Routes: Pyrazolo[1,5-a]pyrimidine derivatives are typically synthesized via condensation reactions using diethyl malonate and heterocyclic amines (e.g., ). The target compound likely follows similar protocols, with specific steps to introduce the isopropyl and methanol groups .
• Biological Activity: Analogs with morpholinyl or aminopyridinyl substituents () show promise as kinase or epigenetic enzyme inhibitors. The target compound’s simpler structure may offer advantages in metabolic stability but requires optimization for potency .
• Physicochemical Properties : The hydroxyl group in the target compound enhances aqueous solubility compared to purely hydrophobic analogs (e.g., thiophene derivatives in ). However, the isopropyl group may limit membrane permeability relative to smaller substituents .

Biological Activity

[2-(Propan-2-YL)pyrazolo[1,5-A]pyrimidin-3-YL]methanol, a compound with the CAS number 1483823-38-6, is a derivative of pyrazolo[1,5-a]pyrimidine known for its diverse biological activities. This article explores its biological activity, focusing on its potential as a therapeutic agent, particularly in oncology and other medical applications.

• Molecular Formula : C₁₁H₁₄N₄O
• Molecular Weight : 218.26 g/mol
• Structure : The compound features a pyrazolo[1,5-a]pyrimidine core with a propan-2-yl group and a hydroxymethyl substituent at position 3.

The biological activity of [2-(Propan-2-YL)pyrazolo[1,5-A]pyrimidin-3-YL]methanol has been linked to its ability to inhibit specific kinases involved in cancer proliferation. Notably, it has shown potential as an inhibitor of FLT3 (Fms-like Tyrosine Kinase 3), which is significant in acute myeloid leukemia (AML) treatment.

Inhibition of FLT3

Research indicates that derivatives of pyrazolo[1,5-a]pyrimidine can effectively inhibit FLT3 mutations associated with AML. Compounds similar to [2-(Propan-2-YL)pyrazolo[1,5-A]pyrimidin-3-YL]methanol demonstrated IC50 values as low as 0.4 nM against FLT3-ITD mutations, which are critical for the development of targeted cancer therapies .

Biological Activity Overview

The compound exhibits several biological activities:

• Anticancer Activity :
  • FLT3 Inhibition : As mentioned, it inhibits FLT3 mutations linked to poor prognosis in AML.
  • Antiproliferative Effects : It has shown significant antiproliferative effects against various cancer cell lines.
• Anti-inflammatory Effects :
  • Some studies have indicated that pyrazolo derivatives can reduce inflammatory markers such as TNF-α and IL-6. For instance, certain pyrazolo derivatives demonstrated up to 85% inhibition of TNF-α at specific concentrations .
• Antimicrobial Activity :
  • Pyrazolo compounds have been evaluated for their antimicrobial properties against various bacterial strains. Certain derivatives showed promising activity against Gram-positive bacteria like Staphylococcus aureus and Enterococcus faecalis .

Study on Anticancer Properties

A study focused on the optimization of pyrazolo[1,5-a]pyrimidine derivatives revealed that compounds similar to [2-(Propan-2-YL)pyrazolo[1,5-A]pyrimidin-3-YL]methanol exhibited potent inhibition of FLT3 mutations with significant effects on downstream signaling pathways in AML cells .

Anti-inflammatory Research

In another investigation, various pyrazolo derivatives were synthesized and evaluated for anti-inflammatory activity. The results indicated that some compounds could effectively inhibit pro-inflammatory cytokines at concentrations comparable to established anti-inflammatory drugs .

Data Table: Biological Activities of Pyrazolo Derivatives

Activity Type	Compound	IC50 (nM)	Reference
FLT3 Inhibition	[2-(Propan-2-YL)pyrazolo...]	0.4
Antiproliferative	Various derivatives	Varies
TNF-α Inhibition	Pyrazolo derivatives	Up to 85%
Antimicrobial	Selected derivatives	MIC < 1 μg/mL

Q & A

Q. Key SAR Insights :

• 2-Position (Isopropyl) : Bulky alkyl groups (e.g., isopropyl) enhance lipophilicity, improving blood-brain barrier penetration for CNS targets like TSPO (translocator protein).
• 3-Position (Hydroxymethyl) : Polar groups like -CH2OH increase solubility and enable hydrogen bonding with enzymatic targets (e.g., CDK2 or SIRT2).

Q. Data Example :

Substituent (Position)	Target Activity (IC50)	Reference
-CH2OH (3)	CDK2 inhibition: 0.8 µM
-CH3 (3)	CDK2 inhibition: >10 µM

Methodology : SAR studies use iterative library synthesis, followed by in vitro assays (e.g., kinase inhibition) and computational docking (AutoDock Vina) to map binding interactions.

Advanced: How can researchers resolve contradictions in reported biological activities of pyrazolo[1,5-a]pyrimidine derivatives?

Case Study : Discrepancies in TSPO binding affinity (e.g., 36-fold variation between analogs) may arise from:

• Experimental Design : Differences in radioligand purity (e.g., ¹⁸F vs. ³H labels) or assay buffers (pH 7.4 vs. 7.0).
• Structural Nuances : Minor substituent changes (e.g., fluoroethoxy vs. methoxy groups) alter binding pocket interactions.

Q. Resolution Strategies :

Standardized Assays : Use uniform protocols (e.g., HEK293 cells expressing human TSPO for binding assays).

Co-crystallization Studies : Resolve X-ray structures of ligand-TSPO complexes to identify critical interactions.

Advanced: What in vitro and in vivo models are suitable for evaluating the antitumor potential of this compound?

• In Vitro :
  • Cell Lines : HEPG2 (liver carcinoma) for IC50 determination via MTT assays.
  • Mechanistic Studies : Western blotting for apoptosis markers (e.g., caspase-3) and cell cycle regulators (e.g., p21).
• In Vivo :
  • Xenograft Models : Nude mice implanted with HEPG2 tumors; administer compound intravenously (5 mg/kg) and monitor tumor volume via MRI.
  • Pharmacokinetics : Measure plasma half-life (t½) and brain penetration using LC-MS/MS.

Advanced: How can computational modeling guide the optimization of this compound for selective kinase inhibition?

• Target Identification : Use SwissTargetPrediction to prioritize kinases (e.g., CDK2, SIRT2) based on structural similarity.
• Docking Simulations :
  • Software : Schrödinger Maestro or MOE.
  • Protocol : Dock the compound into CDK2 (PDB: 1HCL) to optimize hydroxymethyl interactions with Lys33 and Asp145.
• ADMET Prediction : SwissADME predicts logP (optimal: 2–3) and blood-brain barrier penetration.

Methodological: What strategies mitigate challenges in scaling up synthesis while maintaining yield and purity?

• Process Chemistry :
  • Replace ethanol with safer solvents (e.g., 2-MeTHF) for large-scale reactions.
  • Use flow chemistry for precise control of exothermic steps (e.g., cyclization).
• Purification :
  • Employ flash chromatography (silica gel, ethyl acetate/hexane) for intermediates.
  • Final recrystallization from ethanol/water (1:1) ensures >99% purity.